Cas no 923061-18-1 (2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide)

2-(2-Fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide is a specialized organic compound featuring a fluorophenoxy moiety linked to an acetamide scaffold with a methoxy-substituted phenyl ring and a 2-oxopiperidin-1-yl group. This structure imparts unique physicochemical properties, making it valuable for pharmaceutical and agrochemical research. The fluorophenoxy group enhances lipophilicity and metabolic stability, while the oxopiperidinyl moiety may contribute to binding affinity in biological systems. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s synthetic versatility and potential bioactivity render it a promising candidate for drug discovery, particularly in targeting enzyme or receptor interactions. High purity and reproducibility are key advantages for research applications.
2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide structure
923061-18-1 structure
Product Name:2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide
CAS No:923061-18-1
MF:C20H21FN2O4
MW:372.390148878098
CID:5498125
Update Time:2025-05-19

2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluorophenoxy)-N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]acetamide
    • 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide
    • Inchi: 1S/C20H21FN2O4/c1-26-18-10-9-14(12-16(18)23-11-5-4-8-20(23)25)22-19(24)13-27-17-7-3-2-6-15(17)21/h2-3,6-7,9-10,12H,4-5,8,11,13H2,1H3,(H,22,24)
    • InChI Key: BOPYSEZCBXDEQI-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C(N2CCCCC2=O)=C1)(=O)COC1=CC=CC=C1F

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2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide Related Literature

Additional information on 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide

Comprehensive Overview of 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide (CAS No. 923061-18-1)

The compound 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide (CAS No. 923061-18-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique chemical framework, featuring a fluorophenoxy moiety and a 2-oxopiperidin-1-yl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key protein targets.

In recent years, the demand for novel small-molecule compounds like 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide has surged due to advancements in drug discovery and personalized medicine. This compound’s methoxy-phenylacetamide backbone is often associated with enhanced bioavailability and metabolic stability, which are critical factors in modern drug design. Its CAS No. 923061-18-1 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. Scientists have explored its synthesis through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. The presence of the 2-oxopiperidin-1-yl fragment suggests potential interactions with enzymes or receptors involved in neurological or inflammatory processes, though further studies are needed to confirm these hypotheses.

The fluorophenoxy group in 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide is a notable feature, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly prioritized for their therapeutic advantages. Additionally, the compound’s N-4-methoxy substituent may contribute to its solubility profile, a key consideration for oral drug formulations.

From an SEO perspective, terms like "2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide supplier" and "CAS 923061-18-1 applications" are commonly queried, reflecting the compound’s commercial and research relevance. Laboratories and pharmaceutical companies often seek high-purity samples of this molecule for preclinical studies, underscoring its growing importance in the life sciences sector.

Environmental and safety considerations are also critical when handling 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling protocols.

In summary, 2-(2-fluorophenoxy)-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylacetamide (CAS No. 923061-18-1) represents a fascinating area of study at the intersection of organic chemistry and drug development. Its structural complexity and potential biological activity make it a subject of ongoing investigation, with implications for future therapeutic innovations. As interest in targeted small-molecule therapies continues to rise, this compound is poised to remain a focal point in scientific discourse.

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